Cas no 823219-07-4 (Thiourea, N,N''-1,2-phenylenebis[N'-(1,1-dimethylethyl)-)

• Product name: Thiourea, N,N''-1,2-phenylenebis[N'-(1,1-dimethylethyl)-
• CAS No: 823219-07-4
• MF: C₁₆H₂₆N₄S₂
• MW: 338.53444
• CID: 694513
• PubChem ID: 71419299

Thiourea, N,N''-1,2-phenylenebis[N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-[2-(tert-butylcarbamothioylamino)phenyl]thiourea
• 823219-07-4
• DTXSID40838566
• N,N'-1,2-Phenylenebis[N'-tert-butyl(thiourea)]
• Thiourea, N,N''-1,2-phenylenebis[N'-(1,1-dimethylethyl)-

• Inchi： InChI=1S/C16H26N4S2/c1-15(2,3)19-13(21)17-11-9-7-8-10-12(11)18-14(22)20-16(4,5)6/h7-10H,1-6H3,(H2,17,19,21)(H2,18,20,22)
• InChI Key： ASIMPUPEUKDEBN-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC(=S)NC1=CC=CC=C1NC(=S)NC(C)(C)C

Computed Properties

• Exact Mass: 338.15988919g/mol
• Monoisotopic Mass: 338.15988919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 3.1

Additional information on Thiourea, N,N''-1,2-phenylenebis[N'-(1,1-dimethylethyl)-

测试